Cas no 2228701-49-1 (2,2-dimethyl-1-(1-phenylethyl)cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-1-(1-phenylethyl)cyclopropan-1-amine
• CAS No: 2228701-49-1
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 6179364
• PubChem ID: 165618709
• Update Time: 2025-07-17

2,2-dimethyl-1-(1-phenylethyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(1-phenylethyl)cyclopropan-1-amine
• EN300-1861538
• 2228701-49-1

• Inchi： 1S/C13H19N/c1-10(11-7-5-4-6-8-11)13(14)9-12(13,2)3/h4-8,10H,9,14H2,1-3H3
• InChI Key： LQEPKIVWXWRMPL-UHFFFAOYSA-N
• SMILES： NC1(C(C2C=CC=CC=2)C)CC1(C)C

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-dimethyl-1-(1-phenylethyl)cyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2228701-49-1 and Product Name: 2,2-dimethyl-1-(1-phenylethyl)cyclopropan-1-amine

The compound with the CAS number 2228701-49-1 and the product name 2,2-dimethyl-1-(1-phenylethyl)cyclopropan-1-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound consists of a cyclopropane ring substituted with two methyl groups at the 2-position and an amine group linked to a phenylethyl side chain. Such a configuration imparts distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those featuring cyclopropane moieties. The cyclopropane ring is known for its high reactivity and stability, making it an attractive scaffold for designing novel bioactive molecules. The presence of the 2,2-dimethyl substituents enhances the lipophilicity of the compound, which is often a critical factor in drug absorption and distribution. Additionally, the 1-(1-phenylethyl) side chain introduces aromaticity and potential interactions with biological targets, further expanding its pharmacological profile.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmaceutical agents. Researchers have been exploring its utility in generating derivatives that exhibit specific biological activities. For instance, modifications to the amine group or the phenylethyl side chain could lead to compounds with enhanced binding affinity to therapeutic targets. This flexibility makes 2,2-dimethyl-1-(1-phenylethyl)cyclopropan-1-amine a versatile building block for medicinal chemists.

Recent studies have highlighted the importance of cyclopropane-containing compounds in addressing various therapeutic challenges. The structural rigidity of the cyclopropane ring can facilitate optimal positioning of substituents relative to biological targets, improving efficacy. Moreover, the compound's amine functionality allows for facile derivatization through reactions such as acylation or alkylation, enabling the creation of libraries of compounds for high-throughput screening. Such synthetic strategies are crucial in modern drug discovery pipelines.

The CAS No. 2228701-49-1 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and regulatory filings. This standardized nomenclature is essential for researchers collaborating across institutions and disciplines. The compound's detailed characterization through spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and mass spectrometry has been instrumental in confirming its structure and purity. These analytical data are critical for advancing preclinical studies and eventual clinical trials.

Current research trends indicate that compounds featuring both aromatic and aliphatic moieties are gaining prominence due to their diverse biological activities. The combination of a phenylethyl group with a cyclopropane ring offers a unique chemical space that may yield novel therapeutic entities. For example, such structures have shown promise in inhibiting enzymes involved in inflammatory pathways or modulating neurotransmitter receptors. The 2,2-dimethyl substituents further contribute to the compound's pharmacokinetic properties by influencing solubility and metabolic stability.

In conclusion, 2,2-dimethyl-1-(1-phenylethyl)cyclopropan-1-amine (CAS No. 2228701-49-1) represents a promising candidate for further pharmaceutical development. Its unique structural features make it an attractive scaffold for designing new drugs targeting various diseases. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that additional derivatives will be synthesized and evaluated for their therapeutic potential. The ongoing exploration of its chemical space holds great promise for advancing medicinal chemistry and improving patient outcomes.